molecular formula C18H17N5O3S2 B11292733 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-N-(6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide

2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-N-(6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide

Cat. No.: B11292733
M. Wt: 415.5 g/mol
InChI Key: JYGQUUMQFCAXTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a hybrid structure combining a 2,3-dihydroindole moiety linked via a sulfanyl-acetamide bridge to a 6-methyl-7-oxo-thiazolo[3,2-b][1,2,4]triazine ring. The indole group is a privileged scaffold in medicinal chemistry, often associated with interactions with enzymes and receptors, while the thiazolo-triazine core may contribute to heterocyclic aromatic interactions and hydrogen bonding .

Properties

Molecular Formula

C18H17N5O3S2

Molecular Weight

415.5 g/mol

IUPAC Name

2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-N-(6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide

InChI

InChI=1S/C18H17N5O3S2/c1-11-17(26)20-18-23(21-11)14(8-28-18)19-15(24)9-27-10-16(25)22-7-6-12-4-2-3-5-13(12)22/h2-5,8H,6-7,9-10H2,1H3,(H,19,24)

InChI Key

JYGQUUMQFCAXTN-UHFFFAOYSA-N

Canonical SMILES

CC1=NN2C(=CSC2=NC1=O)NC(=O)CSCC(=O)N3CCC4=CC=CC=C43

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-N-(6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide typically involves multi-step organic reactionsCommon reagents used include isatin, thiosemicarbazide, and acetic anhydride .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of automated reactors and continuous flow systems to ensure consistent reaction conditions and scalability .

Chemical Reactions Analysis

Types of Reactions

2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-N-(6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole moiety can yield oxo-indole derivatives, while nucleophilic substitution can introduce various functional groups onto the indole or thiazole rings .

Scientific Research Applications

2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-N-(6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-N-(6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide involves its interaction with various molecular targets and pathways. The compound can bind to specific enzymes and receptors, inhibiting their activity and leading to therapeutic effects. For example, it may inhibit the activity of certain kinases involved in cancer cell proliferation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Indole and Thiazole/Triazine Moieties

Several analogues share key structural features with the target compound:

  • N-(5-{[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide (392300-55-9): Replaces the thiazolo-triazine with a thiadiazole ring.
  • 2-[(3Z)-3-[2-(2-Methylphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]-2-oxoindol-1-yl]acetamide (577981-06-7) : Features a triazol-thiazole system instead of triazine, introducing additional nitrogen atoms that may enhance polarity .

Table 1: Structural Comparison of Key Analogues

Compound ID Core Structure Key Substituents Molecular Weight (g/mol)
Target Compound Thiazolo-triazine 6-Methyl, 7-oxo 454.49*
392300-55-9 1,3,4-Thiadiazole None 376.43
577981-06-7 Thiazolo-triazole 2-Methylphenyl 462.51
442865-27-2 Benzothiazolo-triazole 1-Acetylindole 506.57

*Calculated using ChemDraw.

Molecular Similarity and Bioactivity
  • Tanimoto Similarity Index : Used to compare structural fingerprints. Analogues with 70% similarity (e.g., aglaithioduline vs. SAHA) share overlapping pharmacophores . The target compound may exhibit ~60–75% similarity to thiazolo-triazine derivatives.
  • Bioactivity Clustering : Compounds with similar structures (e.g., 392300-55-9 and 442865-27-2) cluster by bioactivity profiles, suggesting shared targets like HDACs or kinases .

Table 3: Predicted Pharmacokinetic Properties

Compound ID LogP H-Bond Acceptors H-Bond Donors PSA (Ų)
Target Compound 2.1* 9 2 125.3
392300-55-9 1.8 7 2 98.4
577981-06-7 2.5 8 1 110.7

*Predicted using SwissADME.

Key Differences and Implications
  • Thiadiazole vs.
  • Substituent Effects : The 6-methyl group in the target compound may enhance metabolic stability compared to nitro-substituted analogues (e.g., 6b, 6c) .

Biological Activity

The compound 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-N-(6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide is a novel chemical entity that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes an indole moiety, a thiazole ring, and an acetamide group. The molecular formula is C17H18N4O3SC_{17}H_{18}N_4O_3S with a molecular weight of approximately 370.42 g/mol. Understanding the structural attributes is essential for elucidating its biological mechanisms.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thiazole derivatives, suggesting that compounds similar to our target may exhibit significant activity against various pathogens. For instance, derivatives have shown effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium with minimum inhibitory concentrations (MICs) ranging from 1 to 32 µg/mL .

Table 1: Antimicrobial Activity of Related Compounds

CompoundTarget PathogenMIC (µg/mL)
Compound AMRSA8
Compound BE. faecium16
Target CompoundMRSA1-32

Anticancer Activity

The anticancer potential of thiazole derivatives has also been explored extensively. In vitro studies have demonstrated that compounds with similar structures can significantly inhibit cell viability in various cancer cell lines, including A549 (lung cancer) and Caco-2 (colorectal cancer). The target compound's structure suggests it could interact with cellular pathways involved in tumor growth and proliferation.

Case Study: Anticancer Efficacy

In a study examining the effects of thiazole derivatives on A549 and Caco-2 cells, it was found that certain modifications led to enhanced anticancer activity. For instance, one derivative reduced cell viability by over 39% in Caco-2 cells compared to untreated controls .

Table 2: Anticancer Activity of Thiazole Derivatives

CompoundCell LineViability Reduction (%)
Compound CA54925
Compound DCaco-239.8
Target CompoundA549TBD

The proposed mechanisms by which this compound exerts its biological effects include:

  • Inhibition of Protein Kinases : Similar compounds have been shown to inhibit kinases involved in cancer progression.
  • Disruption of Cell Cycle : Targeting specific proteins can lead to cell cycle arrest in cancer cells.
  • Antioxidant Activity : Some thiazole derivatives exhibit antioxidant properties, potentially protecting normal cells while targeting cancerous ones.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.